Cas no 1038311-76-0 (3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 1038311-76-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4569007
• Update Time: 2025-06-12

3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-(2-methylphenyl)-
• 3-(O-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid

• Inchi： 1S/C11H11NO3/c1-7-4-2-3-5-8(7)9-6-10(11(13)14)15-12-9/h2-5,10H,6H2,1H3,(H,13,14)
• InChI Key： LGUIIQKRAPDXBD-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2=CC=CC=C2C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid

Recent Advances in the Study of 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 1038311-76-0)

The compound 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 1038311-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its isoxazole ring, has been the subject of several studies aimed at exploring its biological activity and synthetic utility. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

A recent study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of derivatives synthesized from 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid. The researchers employed a combination of molecular docking and in vitro assays to evaluate the compound's ability to inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The results demonstrated that certain derivatives exhibited potent COX-2 inhibition with minimal effects on COX-1, suggesting a favorable safety profile for potential therapeutic use.

In addition to its anti-inflammatory potential, 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid has also been explored for its antimicrobial activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of isoxazole-based analogs and their evaluation against a panel of Gram-positive and Gram-negative bacteria. The findings revealed that modifications to the carboxylic acid moiety significantly enhanced antibacterial activity, particularly against methicillin-resistant Staphylococcus aureus (MRSA).

The synthetic versatility of 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid has further been demonstrated in the development of prodrugs. Researchers have utilized its reactive carboxyl group to conjugate with various drug molecules, improving their pharmacokinetic properties. For instance, a recent patent application (WO2023051234) describes the use of this compound as a linker in antibody-drug conjugates (ADCs), showcasing its potential in targeted cancer therapy.

Despite these promising developments, challenges remain in optimizing the bioavailability and selectivity of derivatives based on 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid. Future research directions may include structural modifications to enhance metabolic stability and reduce off-target effects. Additionally, further preclinical studies are warranted to validate the therapeutic potential of these compounds in vivo.

In conclusion, 3-(o-tolyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS: 1038311-76-0) represents a versatile scaffold in medicinal chemistry with applications spanning anti-inflammatory, antimicrobial, and targeted therapy domains. Continued exploration of its derivatives and mechanisms of action will likely yield valuable insights for drug discovery and development.